BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical formula and molecular weight of Ethyl
3-oxocyclopentanecarboxylate
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Compound of Interest

Ethyl 3-
Compound Name:
oxocyclopentanecarboxylate

cat. No.: B1583539

An In-depth Technical Guide to Ethyl 3-
oxocyclopentanecarboxylate

This guide provides an overview of the fundamental chemical properties of Ethyl 3-
oxocyclopentanecarboxylate, a key intermediate in various synthetic organic chemistry
applications, including the synthesis of pharmaceuticals and fragrances.

Chemical Identity and Properties

Ethyl 3-oxocyclopentanecarboxylate is a cyclic ketoester that presents as a colorless to light
yellow liquid under standard conditions. Its chemical structure consists of a five-membered
cyclopentane ring bearing both a ketone and an ethyl ester functional group.

Property Value Source

Chemical Formula CsH1203 [LI213]14]1518117]

Molecular Weight 156.18 g/mol [L12113151161181
ethyl 3-oxocyclopentane-1-

IUPAC Name [2][3][5]
carboxylate

CAS Registry Number 5400-79-3 [315]
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Molecular Structure

The structural arrangement of Ethyl 3-oxocyclopentanecarboxylate is crucial to its reactivity
and utility in chemical synthesis. The molecule's key features include the electrophilic carbon of
the ketone and the ester group, as well as the alpha-protons which can be deprotonated to
form an enolate.

Caption: Molecular structure of Ethyl 3-oxocyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

